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Compound of Interest

4-(3,4,5-Trifluorophenyl)butanoic
Compound Name: o
aci

Cat. No.: B13616150

Get Quote

Executive Summary

4-(3,4,5-Trifluorophenyl)butyric acid is a specialized fluorinated organic intermediate belonging
to the phenylbutyric acid class. Distinguished by the electron-withdrawing 3,4,5-trifluoro
substitution pattern on the aromatic ring, this compound serves as a critical building block in
two primary high-value sectors: liquid crystal materials engineering (where the trifluorophenyl
moiety imparts negative dielectric anisotropy) and medicinal chemistry (as a metabolically
stable bioisostere of phenylbutyric acid).

This guide provides a comprehensive structural analysis, synthetic pathways, and application
logic for researchers, explicitly distinguishing this compound from the structurally similar
Sitagliptin intermediate (3-amino-4-(2,4,5-trifluorophenyl)butyric acid).

Chemical Identity & Structural Analysis[1]
Nomenclature and Identification

o |[UPAC Name: 4-(3,4,5-Trifluorophenyl)butanoic acid[1]

o Common Name: 3,4,5-Trifluorobenzenebutyric acid
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Molecular Formula: C10HoF302[2]

Molecular Weight: 218.17 g/mol

SMILES (Target):0C(=0)CCCC1=CC(F)=C(F)C(F)=C1[2]

Key Precursor (Keto-Acid): 4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid (CAS: 898765-87-2)[1]

Structural Bioisosterism & Electronic Effects

The 3,4,5-trifluoro substitution pattern creates a unique electronic environment compared to the
unsubstituted phenyl ring.

Feature Effect on Molecule Application Relevance
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Critical Distinction: The "Sitagliptin Error"
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Researchers often confuse this target with the Sitagliptin intermediate. The distinction is vital
for synthetic planning.

e Target:3,4,5-trifluoro substitution, no amino group. (Liquid Crystals/HDAC inhibitors)
 Sitagliptin Intermediate:2,4,5-trifluoro substitution,

-amino group.[3][4][5][6][7] (DPP-4 Inhibitors)[2][3]

Synthesis & Manufacturing Protocols

The synthesis of 4-(3,4,5-trifluorophenyl)butyric acid typically proceeds via a Friedel-Crafts
Acylation followed by a Carbonyl Reduction. This route is preferred for its scalability and the
availability of 1,2,3-trifluorobenzene.

Synthetic Pathway Visualization
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Figure 1: Two-step synthetic route from commodity fluorobenzenes to the target acid.

Detailed Experimental Protocol
Step 1: Friedel-Crafts Acylation
Objective: Synthesis of 4-Oxo0-4-(3,4,5-trifluorophenyl)butyric acid.

e Reagents: 1,2,3-Trifluorobenzene (1.0 eq), Succinic Anhydride (1.1 eq), Aluminum Chloride
(AICI5, 2.2 eq).

e Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

e Procedure:
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o Suspend AIClz in DCM at 0°C.

o Add Succinic Anhydride portion-wise.

o Add 1,2,3-Trifluorobenzene dropwise (exothermic).

o Allow to warm to RT and stir for 12 hours.

o Quench: Pour mixture onto ice/HCI.

o Workup: Extract with EtOAc, wash with brine, dry over NazSOa.
o Purification: Recrystallization from Hexane/EtOAc.

o Yield Expectation: 75-85%.

Step 2: Carbonyl Reduction (Wolff-Kishner Modification)

Objective: Reduction of the ketone to the methylene group.
o Reagents: Keto-acid intermediate (1.0 eq), Hydrazine hydrate (3.0 eq), KOH (4.0 eq).
» Solvent: Diethylene glycol (high boiling point).
e Procedure:
o Mix keto-acid, hydrazine, and KOH in diethylene glycol.
o Heat to 100°C for 2 hours (formation of hydrazone).
o Raise temperature to 180-200°C to distill off water and excess hydrazine.
o Reflux for 3-4 hours.
o Workup: Cool, dilute with water, acidify with HCI to pH 2.
o Isolation: Filter the precipitated solid (Target Product).

o Yield Expectation: 80-90%.
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Analytical Characterization

To validate the structure, specifically the position of the fluorine atoms and the oxidation state
of the linker chain, the following analytical signatures are diagnostic.

Nuclear Magnetic Resonance (NMR)
Diagnostic Signal (
Nucleus Multiplicity Assignment

ppm)

CHz (Central

1H NMR 1.95 Quintet methylene of propyl
chain)

IH NMR 2.35 Triplet CH2-COOH

H NMR 2.65 Triplet Ar-CHz

Ar-H (Symmetric

1H NMR 6.80 - 7.00 Multiplet protons at positions
2,6)

1°F NMR -134.0t0 -136.0 Multiplet Meta-F (Positions 3,5)

1°F NMR -160.0 to -163.0 Triplet Para-F (Position 4)

Note: The 1°F NMR integration ratio must be 2:1 (Meta:Para). If the ratio is 1:1:1, the
substitution pattern is likely 2,3,4 or 2,4,5, indicating an incorrect isomer.

Mass Spectrometry (MS)

« lonization: ESI- (Negative Mode)
e Molecular lon: [M-H]~ =217.1
e Fragmentation: Loss of CO2z (m/z 44) to yield the [3,4,5-trifluoropropylbenzene] radical anion.

Applications in R&D
Liquid Crystal Mesogens
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The 3,4,5-trifluorophenyl group is a "gold standard" motif for Vertical Alignment (VA) mode
LCDs.

e Mechanism: The C-F bonds at positions 3, 4, and 5 create a resultant dipole moment
opposing the longitudinal axis of the molecule.

e Result: Large negative dielectric anisotropy (

), allowing the liquid crystals to align perpendicular to an applied electric field, essential for
the deep blacks in modern displays.

o Usage: The butyric acid tail is often converted to an ester or alkene to link with other rigid
cores (e.g., bicyclohexyls).

Pharmaceutical Bioisosterism

In drug discovery, this compound acts as a fluorinated bioisostere of 4-phenylbutyric acid (a
known HDAC inhibitor and chemical chaperone).

o Metabolic Stability: The fluorine atoms block the primary sites of metabolic attack (para-
hydroxylation), significantly increasing the in vivo half-life.

 Lipophilicity: The increased LogP improves blood-brain barrier (BBB) penetration for
neurological targets.

Safety & Handling (MSDS Highlights)

o Hazard Classification: Irritant (Skin/Eye/Respiratory).

Signal Word: Warning.

H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Storage: Store at room temperature, desiccated. Stable under normal conditions.

Reactivity: Incompatible with strong oxidizing agents and strong bases.
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Sigma-Aldrich.4-Oxo0-4-(3,4,5-trifluorophenyl)butyric acid Product Data (CAS 898765-87-
2).Link

ChemicalBook.Benzenebutanoic acid, 3,4,5-trifluoro-gamma-oxo- Properties and Safety.Link

Organic Syntheses.Friedel-Crafts Acylation with Succinic Anhydride: General
Procedures.Link

Kirsch, P.Modern Fluoroorganic Chemistry: Synthesis, Reactivity, Applications. Wiley-VCH,
2013. (Authoritative text on Liquid Crystal Fluorine Chemistry).

PubChem.Compound Summary: 4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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